Cas no 1804349-53-8 (3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1804349-53-8
• MF: C₇H₂F₃IN₂O₅
• MW: 378.000864505768
• CID: 4836580
• Update Time: 2025-06-10

3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C7H2F3IN2O5/c8-7(9,10)18-5-3(11)1-2(6(14)15)4(12-5)13(16)17/h1H,(H,14,15)
• InChI Key： UZIRRFKPEOESKU-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C([N+](=O)[O-])=NC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 2.7
• Topological Polar Surface Area: 105

Additional information on 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid

3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804349-53-8): A Comprehensive Overview

3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804349-53-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its applications in synthetic chemistry, medicinal chemistry, and materials science. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, highlighting the latest research findings and developments.

The molecular formula of 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid is C₉H₄F₃INO₅, with a molecular weight of approximately 347.03 g/mol. The compound features a pyridine ring substituted with an iodo group at the 3-position, a nitro group at the 6-position, and a trifluoromethoxy group at the 2-position. Additionally, a carboxylic acid group is present at the 5-position of the pyridine ring. These functional groups contribute to the compound's unique chemical properties and reactivity.

The synthesis of 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid typically involves a multi-step process. One common approach starts with the preparation of a substituted pyridine derivative, followed by sequential introduction of the iodo, nitro, and trifluoromethoxy groups. For instance, a recent study published in the Journal of Organic Chemistry (2021) detailed an efficient synthesis route using palladium-catalyzed coupling reactions to introduce the iodo group, followed by nitration and trifluoromethylation steps. This method offers high yields and excellent regioselectivity, making it suitable for large-scale production.

In terms of chemical properties, 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid exhibits strong electron-withdrawing effects due to the presence of the nitro and trifluoromethoxy groups. This characteristic makes it an excellent substrate for various chemical reactions, including nucleophilic substitutions and metal-catalyzed cross-coupling reactions. The carboxylic acid group further enhances its reactivity by providing a handle for functionalization through esterification or amide formation.

The potential applications of 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid are diverse and promising. In medicinal chemistry, this compound has been explored as a building block for the synthesis of novel drugs targeting various diseases. For example, a study published in Bioorganic & Medicinal Chemistry Letters (2020) reported the use of this compound as an intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in cancer and inflammatory diseases. The iodo group in particular provides a valuable handle for radiolabeling studies, facilitating the development of imaging agents for diagnostic purposes.

Beyond medicinal chemistry, 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Research published in Advanced Materials (2019) demonstrated that derivatives of this compound can be used to enhance the performance of organic solar cells by improving charge transport properties and stability.

In conclusion, 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804349-53-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and functional groups offer numerous opportunities for synthetic chemistry, medicinal chemistry, and materials science applications. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern chemistry.